2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid

• IUPAC Name: 2-(4-hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid
• InChI: InChI=1S/C15H18N2O3/c1-9(7-8-18)16-14-13(15(19)20)10(2)11-5-3-4-6-12(11)17-14/h3-6,9,18H,7-8H2,1-2H3,(H,16,17)(H,19,20)
• InChI Key: BOUNZGQROGHWAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=CC=CC=C12)NC(C)CCO)C(=O)O
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid, also known as HMS-001, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been shown to exhibit promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer activity by inhibiting the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid has been shown to exhibit anti-inflammatory activity by reducing the production of inflammatory cytokines. Furthermore, 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Mechanism of Action

The mechanism of action of 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid is not fully understood. However, it has been proposed that 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. In addition, 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid has been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid has been shown to reduce the production of inflammatory cytokines by inhibiting the NF-κB pathway. Furthermore, 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid has been shown to reduce oxidative stress and inflammation in the brain, leading to neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid in lab experiments is its high purity and high yield. This allows for accurate and reproducible results. In addition, 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid has been shown to exhibit low toxicity in various cell lines and animal models, making it a safe compound to use in lab experiments. However, one of the limitations of using 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid. One direction is to further investigate its mechanism of action and identify its molecular targets. This will provide a better understanding of how 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid exerts its therapeutic effects and may lead to the development of more potent and selective analogs. Another direction is to investigate the efficacy of 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid in animal models of cancer, inflammation, and neurodegenerative disorders. This will provide valuable preclinical data for the development of clinical trials. Finally, the development of new synthesis methods for 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid may lead to the production of larger quantities of the compound, which will facilitate its use in lab experiments and clinical trials.
Conclusion:
In conclusion, 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid is a novel compound that has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Its high purity and low toxicity make it a safe and effective compound to use in lab experiments. Further research is needed to fully understand its mechanism of action and identify its molecular targets. However, the potential therapeutic applications of 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid make it a promising candidate for the development of new drugs.

Synthesis Methods

The synthesis of 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid involves the condensation of 2-(4-hydroxybutan-2-ylamino)-4-methylquinoline-3-carbaldehyde with an amine, followed by reduction with sodium borohydride. The resulting compound is then purified using column chromatography to obtain the final product. This synthesis method has been optimized to yield high purity and high yield of 2-(4-Hydroxybutan-2-ylamino)-4-methylquinoline-3-carboxylic acid.